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Compound of Interest

Compound Name: 6-ROX hydrochloride

Cat. No.: B15554228 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: 6-Carboxy-X-rhodamine (6-ROX) hydrochloride is a high-performance fluorescent

dye, not a therapeutic agent. This guide details its principles of operation in common

biochemical applications and explores a specific, research-oriented mechanism of action. It is

not intended to suggest or endorse any therapeutic use.

Executive Summary
6-Carboxy-X-rhodamine (6-ROX) is a photostable, red-emitting fluorophore widely utilized in

molecular biology and biochemical assays. Its primary function is not pharmacological, but

rather as a fluorescent label and a passive reference standard. Its utility stems from its bright

fluorescence, resistance to photobleaching, and spectral properties that are independent of pH

in the physiological range.[1] This guide elucidates the fundamental principles behind its major

applications, including its role in quantitative PCR (qPCR), covalent labeling of biomolecules,

and its function as a research probe for cyclooxygenase-2 (COX-2) activity.

Physicochemical and Spectroscopic Properties
6-ROX and its derivatives are valued for their distinct and reliable fluorescent characteristics.

The key quantitative properties are summarized below.
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Property Value Notes

Molecular Formula C₃₃H₃₀N₂O₅
For the free carboxylic acid

form.

Molecular Weight 534.61 g/mol

For the free carboxylic acid

form.[2] The succinimidyl ester

(SE) form is 631.67 g/mol .[3]

Excitation Maximum (λex) ~570 - 578 nm
The peak absorption

wavelength.[2][3][4]

Emission Maximum (λem) ~591 - 604 nm
The peak fluorescence

emission wavelength.[2][3][4]

Molar Extinction Coefficient (ε) ~82,000 - 88,000 M⁻¹cm⁻¹

A measure of how strongly the

molecule absorbs light at its

excitation maximum.[2][3]

Fluorescence Quantum Yield

(Φ)
~1.0

Represents a high efficiency of

converting absorbed photons

into emitted fluorescent

photons.[3]

Recommended Storage
-20°C, protected from light,

desiccated

To prevent degradation,

especially for the reactive NHS

ester form.[5]

Principles of Operation and Core Applications
The utility of 6-ROX is centered on its robust fluorescent signal. This property is harnessed in

several critical laboratory techniques.

Passive Reference Dye in Quantitative PCR (qPCR)
In qPCR, 6-ROX serves as a passive reference dye to normalize for non-PCR-related

fluctuations in fluorescence.[6] Well-to-well variations caused by pipetting inaccuracies,

condensation, or optical path differences can affect the reporter dye signal (e.g., FAM, SYBR

Green). Since the fluorescence of 6-ROX is stable and does not participate in the PCR

reaction, it provides a constant signal.[4][5] The qPCR instrument software divides the reporter
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dye's emission intensity by the ROX emission intensity to obtain a normalized value (Rn),

thereby increasing data precision and reproducibility.[5][6]

Raw Fluorescence Data

Instrument Software Processing

Reporter Dye Signal
(e.g., FAM)

- Variable due to amplification
- Affected by well variations

Normalization
Rn = Reporter Signal / ROX Signal

Input

6-ROX Signal
- Constant fluorescence

- Affected by well variations

Reference

Normalized Reporter Signal (Rn)
- Corrected for non-PCR variations

- Accurate quantification

Output

Start

1. Prepare Biomolecule
(Protein or Amine-Oligo)

in pH 8.3-8.5 Buffer

2. Prepare 6-ROX NHS Ester
in Anhydrous DMSO

3. Mix & Incubate
(1 hr, Room Temp, Dark)
Forms stable amide bond

4. Purify Conjugate
(e.g., HPLC, Desalting Column)

Removes free dye
Labeled Biomolecule End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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